1-methyl-N'-[(E)-(2-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol
• IUPAC Name: 2-methyl-N-[(E)-(2-nitrophenyl)methylideneamino]pyrazole-3-carboxamide
• InChI: InChI=1S/C12H11N5O3/c1-16-11(6-7-14-16)12(18)15-13-8-9-4-2-3-5-10(9)17(19)20/h2-8H,1H3,(H,15,18)/b13-8+
• InChI Key: NQTWYHFMDIQHNF-MDWZMJQESA-N
• Isomeric SMILES: CN1C(=CC=N1)C(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-]
• SMILES: CN1C(=CC=N1)C(=O)NN=CC2=CC=CC=C2[N+](=O)[O-]
• solubility: 12.1 [ug/mL]

Description

2-methyl-N-[(2-nitrophenyl)methylideneamino]-3-pyrazolecarboxamide is a C-nitro compound.

Scientific Research Applications

Vibrational Spectroscopic Investigations

Research on pyrazole derivatives like N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a compound similar to 1-methyl-N'-[(E)-(2-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide, has shown that these compounds have significant industrial and biological importance. They exhibit considerable hyperpolarizability, suggesting potential applications in non-linear optics. Their conformational analysis and reactivity properties, including autoxidation and hydrolysis mechanisms, have been explored, providing insight into their stability and potential applications in various fields (Pillai et al., 2017).

Molecular Docking and Spectroscopic Studies

(E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, another similar compound, has been synthesized and characterized, with molecular docking studies suggesting its potential as an anti-diabetic agent. This highlights the therapeutic potential of pyrazole-carbohydrazide derivatives in medical research (Karrouchi et al., 2021).

Antimicrobial Evaluation

Pyrazole integrated 1,3,4-oxadiazoles, including those synthesized from compounds like N'-benzoyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carbohydrazide, have been evaluated for their antimicrobial activity. Some derivatives have shown potent antimicrobial effects, highlighting the potential use of these compounds in developing new antimicrobial agents (Ningaiah et al., 2014).

Magnetic Studies of Polytopic Ligands

Studies on polytopic ligands like N-[(Z)-amino(pyridin-2-yl)methylidene]-5-methyl-1-(pyridin-2-yl)-1H-pyrazole-3-carbohydrazonic acid have revealed their ability to form complex structures with metals. These findings open avenues for using pyrazole derivatives in the field of material science, particularly in magnetic applications (Mandal et al., 2011).

Synthesis of New Imidazo and Pyrido Derivatives

Research on the synthesis of new derivatives, such as N′-(1-(4-nitrophenyl)ethylidene)imidazo[1,2-a]pyridine-6-carbohydrazide, demonstrates the versatility of pyrazole-carbohydrazide derivatives in creating various pharmacologically relevant compounds (Hosseini & Bayat, 2019).

Antibacterial Candidates Based on Adamantane-1-Carbohydrazides

The synthesis and characterization of new N′-heteroarylidene-1-carbohydrazide derivatives have shown potent antibacterial activity, indicating their potential as broad-spectrum antibacterial agents. This underscores the significance of pyrazole-carbohydrazide derivatives in developing new antibacterial drugs (Al-Wahaibi et al., 2020).